Cas no 85102-93-8 (1-benzyl-1H-imidazole-4-carbaldehyde)

• Product Name: 1-benzyl-1H-imidazole-4-carbaldehyde
• CAS No: 85102-93-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD09033076
• CID: 887549
• PubChem ID: 11095311
• Update Time: 2025-04-19

1-benzyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzylimidazole-4-carbaldehyde
• 1-benzyl-1H-imidazole-4-carbaldehyde
• CS-0456216
• DTXSID30454991
• SCHEMBL3273177
• 85102-93-8
• WHNXSUJWIAAGSF-UHFFFAOYSA-N
• AKOS006332458
• 1-benzylimidazole-4-carboxaldehyde

• MDL： MFCD09033076
• Inchi： 1S/C11H10N2O/c14-8-11-7-13(9-12-11)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2
• InChI Key： WHNXSUJWIAAGSF-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.74390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles